Cas no 98952-63-7 (4-(Dimethylamino)-3-iodobenzoic acid)

• Product Name: 4-(Dimethylamino)-3-iodobenzoic acid
• CAS No: 98952-63-7
• MF: C₉H₁₀INO₂
• MW: 291.085674762726
• MDL: MFCD11110763
• CID: 1012033
• PubChem ID: 44828848
• Update Time: 2025-09-27

4-(Dimethylamino)-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Dimethylamino)-3-iodobenzoic acid
• Benzoic acid, 4-(dimethylamino)-3-iodo-
• 4-(dimethylamino)-3-iodobenzoicacid
• SCHEMBL19678479
• FT-0653602
• SB82136
• DTXSID10660937
• A845933
• 4-(dimethylamino)-3-iodo-benzoic acid
• AKOS015850713
• 98952-63-7
• DB-080568

• MDL： MFCD11110763
• Inchi： 1S/C9H10INO2/c1-11(2)8-4-3-6(9(12)13)5-7(8)10/h3-5H,1-2H3,(H,12,13)
• InChI Key： SIBQOMKKIJDSDW-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1N(C)C

Computed Properties

• Exact Mass: 290.976
• Monoisotopic Mass: 290.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.797
• Boiling Point: 376.892°C at 760 mmHg
• Flash Point: 181.738°C
• Refractive Index: 1.668

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives